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Introduction

Uranium (U) is a naturally occurring radioactive element that serves as a powerful tool in the
Earth and environmental sciences. Its unique isotopic system provides profound insights into a
vast range of geological processes, from determining the age of rocks and sediments to tracing
modern and ancient environmental changes. This guide provides a technical overview of the
core principles of uranium isotope geochemistry, detailing the fundamental properties of
uranium isotopes, the mechanisms of their fractionation, analytical protocols, and their diverse
applications.

Fundamentals of Uranium Isotopes

Natural uranium is composed of three radioactive isotopes: 238U, 235U, and 24U.[1] 28U is the
most abundant, accounting for over 99% of total uranium.[1][2] All three isotopes are alpha
emitters, initiating complex decay series that end with stable isotopes of lead (Pb).[1] The
significant differences in their half-lives and the distinct geochemical behaviors of their daughter
products are the foundation of their utility in geochemistry.

Table 1: Core Properties of Naturally Occurring Uranium Isotopes
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Natural ] Decay .
Half-Life (t'%) . Primary Decay
Isotope Abundance . Constant (A) in
in Years Mode
(%) yr
238 99.274[1][3] 4.468 x 10°[4] 1.55125 x 10-1°  Alpha
235 0.720[1] 7.037 x 108[4] 9.8485 x 1010 Alpha
234 0.0055[3] 2.454 x 105[4] 2.822 x 10-¢ Alpha

Radioactive Decay and Secular Equilibrium

The long-lived isotopes 238U and 23°U decay through a series of intermediate radioactive
daughter nuclides until they form stable lead isotopes, 2°°Pb and 2°7Pb, respectively.[1][5] In a
closed geological system that has remained undisturbed for a sufficient length of time (several
half-lives of the longest-lived daughter), the decay series reaches a state of secular equilibrium.
[6] In this state, the activity (number of decays per unit time) of each daughter isotope equals
the activity of its parent.

However, many geological and environmental processes, such as weathering, dissolution, and
precipitation, can chemically separate these parent and daughter isotopes, disrupting this
equilibrium.[7][8] This state of disequilibrium is the fundamental principle behind U-series
dating.[7][9] For example, uranium is soluble in oxidizing waters, whereas thorium (Th) and
protactinium (Pa) are not. This differential mobility leads to the fractionation of U from its
daughters like 23°Th and 23Pa. The subsequent decay of the isolated parent and the ingrowth
of the daughter isotope back towards equilibrium acts as a natural chronometer.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Isotopes of uranium - Wikipedia [en.wikipedia.org]
e 2. Uranium-238 - Wikipedia [en.wikipedia.org]

¢ 3. nuclear-power.com [nuclear-power.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1218218?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218218?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_uranium
https://en.wikipedia.org/wiki/Uranium-238
https://www.nuclear-power.com/nuclear-power-plant/nuclear-fuel/uranium/decay-half-life-uranium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Uranium half-lives: a critical review [inis.iaea.org]

. Uranium—lead dating - Wikipedia [en.wikipedia.org]

. Dating - Uranium Series, Disequilibrium, Geochronology | Britannica [britannica.com]
. Search results [inis.iaea.org]

. researchgate.net [researchgate.net]

°
© (0] ~ [o2] ol H

. studysmarter.co.uk [studysmarter.co.uk]

 To cite this document: BenchChem. [An In-depth Technical Guide to Uranium Isotope
Geochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218218#understanding-uranium-isotope-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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